1'-ethyl-3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine

• IUPAC Name: 1-[1-(1-ethylpiperidin-4-yl)piperidin-3-yl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C23H38N4O/c1-3-24-13-10-20(11-14-24)27-12-6-7-21(19-27)25-15-17-26(18-16-25)22-8-4-5-9-23(22)28-2/h4-5,8-9,20-21H,3,6-7,10-19H2,1-2H3
• InChI Key: ZNMJCYUGJJLKHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C23H38N4O
• Molecular Weight: 386.6 g/mol

Description

1'-ethyl-3-[4-(2-methoxyphenyl)-1-piperazinyl]-1,4'-bipiperidine, commonly known as EMBP, is a chemical compound that belongs to the family of piperidine derivatives. EMBP has been widely studied for its potential applications in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of EMBP is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT2A receptor. EMBP has also been shown to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
EMBP has been shown to produce a range of biochemical and physiological effects in animal models. It has been found to decrease locomotor activity, increase social interaction, and reduce anxiety-like behavior in rodents. EMBP has also been shown to produce analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

EMBP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a high affinity for its target receptors. However, one limitation of EMBP is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on EMBP. One area of interest is the development of more potent and selective analogs of EMBP that could be used as therapeutic agents for various neurological and psychiatric disorders. Another area of interest is the investigation of the long-term effects of EMBP on behavior and brain function. Finally, the potential use of EMBP as a tool for studying the role of dopamine and serotonin in the brain could also be explored in future research.

Synthesis Methods

The synthesis of EMBP involves the reaction of 1,4-bis(3-chloropropyl)piperazine with 2-methoxyphenylmagnesium bromide, followed by the addition of ethylamine and hydrogenation in the presence of a palladium catalyst. The final product is obtained after purification through column chromatography.

Scientific Research Applications

EMBP has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. EMBP has also been shown to possess potent analgesic properties and to modulate the activity of several neurotransmitter systems in the brain.